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Compound of Interest

Compound Name: Methoxymethylsilane

CAS No.: 5624-64-6

Cat. No.: B14703734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of chemical synthesis and materials science, precision and a deep

understanding of reagents are paramount. This guide provides an in-depth exploration of

Methoxytrimethylsilane, a versatile organosilicon compound. We will delve into its core

chemical identity, properties, and critical applications, with a particular focus on its role as a

silylating agent. Furthermore, this guide will clarify the distinctions between

Methoxytrimethylsilane and other similarly named silanes to ensure accurate selection and

application in your research and development endeavors.

Correct Identification: A Tale of Four Silanes
The term "Methoxymethylsilane" can be ambiguous and may lead to confusion with other

organosilicon compounds. It is crucial to distinguish between these related, yet distinct,

molecules to ensure the success of experimental work. The primary focus of this guide is

Methoxytrimethylsilane (CAS Number: 1825-61-2), a widely used silylating agent.
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Here is a summary to disambiguate these compounds:

Common Name CAS Number Molecular Formula
Key Structural
Feature

Methoxytrimethylsilan

e
1825-61-2 C4H12OSi

A methoxy group

bonded to a

trimethylsilyl group.

(Methoxymethyl)trimet

hylsilane
14704-14-4 C5H14OSi

A methoxymethyl

group bonded to a

silicon atom.

Methyltrimethoxysilan

e
1185-55-3 C4H12O3Si

A methyl group and

three methoxy groups

on a silicon atom.[1][2]

Trimethoxy(methoxym

ethyl)silane
22859-36-5 C5H14O4Si

A methoxymethyl

group and three

methoxy groups on a

silicon atom.[3]

This guide will now focus exclusively on Methoxytrimethylsilane (CAS: 1825-61-2).

Core Chemical Identifiers and Properties of
Methoxytrimethylsilane
A thorough understanding of a compound's identifiers and physicochemical properties is the

foundation of its effective and safe use.
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Identifier Value

CAS Number 1825-61-2[4][5][6][7][8]

EC Number 217-369-0[5]

Molecular Formula C4H12OSi[4][5][6][8][9]

Molecular Weight 104.22 g/mol [6]

Synonyms
Methyl trimethylsilyl ether,

Trimethylmethoxysilane[6][8][10]

InChI 1S/C4H12OSi/c1-5-6(2,3)4/h1-4H3[8]

InChIKey POPACFLNWGUDSR-UHFFFAOYSA-N[6][8]

SMILES CO(C)C[8]

Physicochemical Properties:

Property Value

Appearance Clear, colorless liquid[5][9][11][12]

Odor Mild, ether-like[12]

Boiling Point 57-58 °C (lit.)[11]

Density 0.756 g/mL at 25 °C (lit.)[11]

Refractive Index n20/D 1.366 (lit.)[11]

Flash Point -20 °C (-4.0 °F) - closed cup

Solubility
Soluble in organic solvents like ethanol and

acetone; insoluble in water.[12]

The Role of Methoxytrimethylsilane in Synthesis: A
Powerful Silylating Agent
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Methoxytrimethylsilane is a prominent silylating agent, a class of compounds crucial for

protecting sensitive functional groups in multi-step organic synthesis.[7][9][13] This protective

strategy is fundamental in drug development and the synthesis of complex molecules, as it

prevents unwanted side reactions and ultimately leads to higher yields and purer products.[7]

The primary function of Methoxytrimethylsilane is to introduce a trimethylsilyl (TMS) group,

most commonly to protect hydroxyl (-OH) and amine (-NH) groups.[7][9] The resulting

trimethylsilyl ether or silylamine is generally unreactive under many reaction conditions. A key

advantage of the TMS protecting group is its ease of removal under mild conditions, which

preserves the integrity of the target molecule.[9][13]

Caption: General workflow for the protection of a hydroxyl group using Methoxytrimethylsilane.

Beyond a Protecting Group: Diverse Applications
The utility of Methoxytrimethylsilane extends beyond its role as a silylating agent in organic

synthesis.

Surface Modification: This compound is employed to render surfaces hydrophobic (water-

repellent).[7][11] By reacting with hydroxyl groups on surfaces like glass or silica, it forms a

stable trimethylsilyl ether layer, which is valuable in creating water-resistant coatings and

modifying the surface properties of materials used in electronics and chromatography.[7][9]

Silicone Polymer Synthesis: Methoxytrimethylsilane serves as a precursor in the production

of various silicone-based polymers, fluids, and resins.[8][9][14] These materials find

applications in a wide range of industries, from construction and automotive to medical

devices.[14]

Pharmaceutical and Electronic Chemicals: It is utilized as a chemical intermediate in the

manufacturing of specialty chemicals for the pharmaceutical and electronics industries.[9]

[14]

Safe Handling and Storage: A Prerequisite for
Successful Application
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As with any chemical reagent, proper handling and storage of Methoxytrimethylsilane are

critical for ensuring laboratory safety and maintaining the compound's integrity.

Key Safety Considerations:

Flammability: Methoxytrimethylsilane is a highly flammable liquid and vapor.[2][9] It should

be kept away from open flames, hot surfaces, and other sources of ignition.[2][4] Use spark-

proof tools and explosion-proof equipment when handling.[2][4]

Moisture Sensitivity: The compound is sensitive to moisture and will react with water.[9] This

can lead to the formation of silanols. Therefore, it should be stored under an inert

atmosphere and in tightly sealed containers.

Health Hazards: Methoxytrimethylsilane can cause skin and eye irritation.[2][9][15] Inhalation

of vapors may cause respiratory tract irritation.[2][9][15]

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including safety goggles, gloves (such as neoprene or nitrile rubber), and a lab

coat.[4][9][16]

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to minimize exposure

to vapors.[9][16]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4][16]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention.[2][4][16]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2][4][16]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[2][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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